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Compound of Interest

Ethyl 4-benzylmorpholine-3-
Compound Name:
carboxylate

Cat. No.: B164935

Disclaimer: A comprehensive literature review reveals a significant scarcity of published data
specifically for ethyl 4-benzylmorpholine-3-carboxylate. While the compound is commercially
available as a chemical intermediate, detailed experimental protocols for its synthesis,
guantitative data, and specific biological activities are not readily available in the public domain.
This guide, therefore, provides a comprehensive overview based on available information for
closely related morpholine derivatives and general synthetic methodologies.

Introduction

Ethyl 4-benzylmorpholine-3-carboxylate is a heterocyclic organic compound featuring a
morpholine core. The morpholine scaffold is a privileged structure in medicinal chemistry,
known to be a component of various biologically active compounds.[1] The presence of the N-
benzyl group and the ethyl carboxylate moiety suggests its potential as an intermediate in the
synthesis of more complex molecules with diverse pharmacological applications. This
document aims to consolidate the available information and provide a prospective outlook on
its synthesis and potential utility.

Physicochemical Properties

While specific experimental data for ethyl 4-benzylmorpholine-3-carboxylate is limited, some
basic properties can be inferred from its structure and data for analogous compounds.

Table 1. General Physicochemical Properties of Ethyl 4-benzylmorpholine-3-carboxylate
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Property Value Source

1219383-86-4 (racemic), ) )
CAS Number i Commercial Suppliers
106910-85-4 ((R)-enantiomer)

Molecular Formula C14H19NO3 Deduced from structure
Molecular Weight 249.31 g/mol Deduced from structure
Likely an oil or low-melting Inferred from similar
Appearance .
solid compounds

. Expected to be soluble in
Solubility ] Inferred from structure
common organic solvents

Hypothetical Synthesis

A definitive, peer-reviewed synthesis protocol for ethyl 4-benzylmorpholine-3-carboxylate is
not available. However, a plausible synthetic route can be proposed based on standard organic
chemistry reactions for the N-alkylation of secondary amines. The most probable method
involves the reaction of ethyl morpholine-3-carboxylate with a benzylating agent.

Proposed Experimental Protocol:

o Reaction Setup: To a solution of ethyl morpholine-3-carboxylate (1.0 eq) in a suitable aprotic
solvent such as acetonitrile or dimethylformamide (DMF), add a non-nucleophilic base like
potassium carbonate (K2COs, 1.5-2.0 eq) or triethylamine (TEA, 1.5-2.0 eq).

» Addition of Benzylating Agent: To the stirred suspension, add benzyl bromide (1.1 eq)
dropwise at room temperature.

o Reaction Progression: The reaction mixture is then stirred at room temperature or gently
heated (e.g., to 50-60 °C) to drive the reaction to completion. The progress can be monitored

by thin-layer chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is filtered to remove the inorganic base. The
filtrate is then concentrated under reduced pressure. The residue is taken up in an organic
solvent like ethyl acetate and washed with water and brine to remove any remaining salts
and DMF.
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 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and
concentrated. The crude product can be purified by column chromatography on silica gel to
afford pure ethyl 4-benzylmorpholine-3-carboxylate.

Below is a visual representation of this hypothetical synthetic workflow.
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Caption: Hypothetical workflow for the synthesis of ethyl 4-benzylmorpholine-3-carboxylate.
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Potential Biological Activities and Applications

While no specific biological activities have been reported for ethyl 4-benzylmorpholine-3-
carboxylate, the broader class of N-benzylmorpholine derivatives has been investigated for
various therapeutic applications.

Table 2: Reported Biological Activities of N-Benzylmorpholine Derivatives

Biological Activity Description Reference

Certain benzomorpholine
derivatives have been
] synthesized and evaluated as
Anticancer o )
EZH2 inhibitors for anti-non-

small cell lung cancer activity.

[2]

Benzyl morpholine derivatives
] have been investigated as dual
Antidepressant o ] US Patent 7294623B2
reuptake inhibitors of serotonin

and norepinephrine.

Novel morpholine-bearing
quinoline derivatives have
) o shown potential as
Cholinesterase Inhibition _ o
cholinesterase inhibitors for
the treatment of Alzheimer's

disease.[3]

N-Methylmorpholine-

substituted benzimidazolium
o-Glucosidase Inhibition salts have been synthesized

and shown to be potential a-

glucosidase inhibitors.[4]

The diverse biological activities of related morpholine compounds suggest that ethyl 4-
benzylmorpholine-3-carboxylate could serve as a valuable building block in the discovery of
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new therapeutic agents. Further derivatization of the ester group or modifications to the benzyl
and morpholine rings could lead to novel compounds with a range of pharmacological effects.

Conclusion

Ethyl 4-benzylmorpholine-3-carboxylate is a chemical compound with limited publicly
available scientific data. Its primary current use appears to be as a building block in organic
synthesis. Based on the known biological activities of the broader class of N-benzylmorpholine
derivatives, it holds potential for use in drug discovery programs targeting a variety of diseases.
The lack of detailed experimental and biological data highlights an opportunity for further
research to explore the synthesis, characterization, and potential applications of this and
related compounds. Future studies are warranted to fully elucidate the chemical and biological
properties of ethyl 4-benzylmorpholine-3-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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